Cas no 59776-85-1 ( )

• Product Name: &nbsp
• CAS No: 59776-85-1
• MF: C₁₆H₅N₇O₁₄S
• MW: 551.314401388168
• CID: 950666
• PubChem ID: 327500
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 3-nitro-2,5-bis(2,4,6-trinitrophenyl)thiophene
• 3-nitro-2,5-bis-(2,4,6-trinitro-phenyl)-thiophene
• AC1L70MT
• NSC302689
• DS-004928
• DTXSID40316379
• NSC-302689
• 59776-85-1
•  

• Inchi： 1S/C16H5N7O14S/c24-17(25)6-1-8(19(28)29)14(9(2-6)20(30)31)13-5-12(23(36)37)16(38-13)15-10(21(32)33)3-7(18(26)27)4-11(15)22(34)35/h1-5H
• InChI Key： DMTYFMCLOWAMIO-UHFFFAOYSA-N
• SMILES： S1C(=CC(=C1C1C(=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])C1C(=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 550.96155
• Monoisotopic Mass: 550.96151903g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 38
• Rotatable Bond Count: 2
• Complexity: 975
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 349Ų

Experimental Properties

• PSA: 301.98
• LogP: 8.10190

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes